Cas no 950500-72-8 (4-[4-(trifluoromethyl)phenyl]benzenesulfonamide)

4-[4-(trifluoromethyl)phenyl]benzenesulfonamide structure
950500-72-8 structure
Product Name:4-[4-(trifluoromethyl)phenyl]benzenesulfonamide
CAS No:950500-72-8
MF:C13H10F3NO2S
MW:301.284212589264
CID:1987491
PubChem ID:23625979
Update Time:2025-04-21

4-[4-(trifluoromethyl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(trifluoromethyl)phenyl]benzenesulfonamide
    • [1,1'-biphenyl]-4-sulfonamide, 4'-(trifluoromethyl)-
    • 4'-(Trifluoromethyl)-4-biphenylsulfoamide
    • 4'-(Trifluoromethyl)biphenyl-4-sulfonamide
    • LogP
    • BDBM50220193
    • WWPFVDFIDSAULR-UHFFFAOYSA-N
    • PD181915
    • 4''-(trifluoromethyl)-4-biphenylsulfonamide
    • CHEMBL242783
    • 4-(Trifluoromethyl)-4-biphenylsulfoamide
    • AKOS015966248
    • 950500-72-8
    • Inchi: 1S/C13H10F3NO2S/c14-13(15,16)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(17,18)19/h1-8H,(H2,17,18,19)
    • InChI Key: WWPFVDFIDSAULR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C1C=CC(C(F)(F)F)=CC=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 301.03843422Da
  • Monoisotopic Mass: 301.03843422Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 68.5Ų
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